Cas no 1806916-46-0 (Methyl 3-bromo-6-(difluoromethyl)-2-methylpyridine-5-carboxylate)

• Product Name: Methyl 3-bromo-6-(difluoromethyl)-2-methylpyridine-5-carboxylate
• CAS No: 1806916-46-0
• MF: C₉H₈BrF₂NO₂
• MW: 280.066128730774
• CID: 4862014
• Update Time: 2025-05-19

Methyl 3-bromo-6-(difluoromethyl)-2-methylpyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-6-(difluoromethyl)-2-methylpyridine-5-carboxylate

• Inchi： 1S/C9H8BrF2NO2/c1-4-6(10)3-5(9(14)15-2)7(13-4)8(11)12/h3,8H,1-2H3
• InChI Key： QAKMAXYLNBBGIP-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)OC)C(C(F)F)=NC=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: 2.5
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-bromo-6-(difluoromethyl)-2-methylpyridine-5-carboxylate

Comprehensive Overview of Methyl 3-bromo-6-(difluoromethyl)-2-methylpyridine-5-carboxylate (CAS No. 1806916-46-0)

Methyl 3-bromo-6-(difluoromethyl)-2-methylpyridine-5-carboxylate (CAS No. 1806916-46-0) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique bromine and difluoromethyl substitutions, has garnered attention for its potential in drug discovery and material science. Its molecular structure, featuring a methyl ester group at the 5-position, enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their role in developing bioactive molecules. Researchers are particularly interested in Methyl 3-bromo-6-(difluoromethyl)-2-methylpyridine-5-carboxylate for its ability to act as a building block in the synthesis of heterocyclic compounds. The presence of difluoromethyl groups is known to improve metabolic stability and bioavailability, aligning with current trends in precision medicine and sustainable agrochemicals.

The compound's CAS No. 1806916-46-0 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and medicinal chemistry. Its applications extend to catalysis and material science, where its structural motifs are leveraged to design advanced polymers and coatings. With the growing emphasis on green chemistry, this compound's synthetic pathways are being optimized to reduce environmental impact.

From a commercial perspective, Methyl 3-bromo-6-(difluoromethyl)-2-methylpyridine-5-carboxylate is often discussed in forums focusing on custom synthesis and contract research organizations (CROs). Its versatility makes it a sought-after reagent for structure-activity relationship (SAR) studies, particularly in optimizing lead compounds for central nervous system (CNS) targets. The compound's stability under various conditions also makes it suitable for high-performance liquid chromatography (HPLC) analysis.

Emerging trends in AI-driven drug discovery have further highlighted the importance of such intermediates. Computational models often utilize Methyl 3-bromo-6-(difluoromethyl)-2-methylpyridine-5-carboxylate as a reference for predicting molecular interactions and binding affinities. This aligns with the increasing integration of machine learning in chemical research, where data-rich compounds like this are invaluable for training algorithms.

In summary, Methyl 3-bromo-6-(difluoromethyl)-2-methylpyridine-5-carboxylate (CAS No. 1806916-46-0) represents a critical tool in modern chemistry. Its multifaceted applications—from pharmaceutical intermediates to advanced materials—underscore its importance in both academic and industrial settings. As research continues to evolve, this compound is poised to play a pivotal role in innovations across life sciences and technology.